Cas no 1260845-92-8 (2-(Azetidin-3-yl)-5-chloropyridine)

• Product Name: 2-(Azetidin-3-yl)-5-chloropyridine
• CAS No: 1260845-92-8
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• CID: 5757807
• PubChem ID: 129914237
• Update Time: 2025-05-24

2-(Azetidin-3-yl)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• GS0625
• EN300-1692985
• 1260845-92-8
• 2-(azetidin-3-yl)-5-chloropyridine
• Pyridine, 2-(3-azetidinyl)-5-chloro-
• 2-(3-Azetidinyl)-5-chloropyridine
• 2-(Azetidin-3-yl)-5-chloropyridine

• Inchi： 1S/C8H9ClN2/c9-7-1-2-8(11-5-7)6-3-10-4-6/h1-2,5-6,10H,3-4H2
• InChI Key： MOAARRKDFJYODL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1CNC1

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(Azetidin-3-yl)-5-chloropyridine

Research Brief on 2-(Azetidin-3-yl)-5-chloropyridine (CAS: 1260845-92-8) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Azetidin-3-yl)-5-chloropyridine (CAS: 1260845-92-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring an azetidine ring fused with a chloropyridine moiety, serves as a versatile scaffold for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, with a focus on central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of phosphodiesterase 4 (PDE4), a target implicated in neurodegenerative diseases like Alzheimer's. Researchers synthesized derivatives of 2-(Azetidin-3-yl)-5-chloropyridine, achieving nanomolar potency (IC50 = 3.2 nM) through structural optimization of the azetidine nitrogen's substituents. X-ray crystallography revealed critical hydrogen bonding with PDE4's glutamine-369 residue, explaining the observed selectivity over PDE3 and PDE5 isoforms.

In oncology applications, a Nature Communications paper (2024) reported the compound's utility in PROTAC (Proteolysis Targeting Chimera) development. The azetidine's constrained geometry enabled optimal positioning of warhead and E3 ligase-binding moieties, yielding a degrader of BRD4 with DC50 values below 10 nM in MV4-11 leukemia cells. This builds upon earlier work (Bioorganic Chemistry, 2022) where the chloropyridine group served as an effective metalloenzyme anchor, showing promise against carbonic anhydrase IX-overexpressing tumors.

Pharmacokinetic studies highlight both challenges and opportunities: while the azetidine ring enhances membrane permeability (measured Papp = 18 × 10^-6 cm/s in Caco-2 assays), its basic nitrogen (pKa = 8.9) contributes to extensive hepatic first-pass metabolism. Current strategies employ prodrug approaches, with a recent ACS Medicinal Chemistry Letters report (2024) describing a pivaloyloxymethyl-protected version that improves oral bioavailability from 12% to 67% in rat models.

The synthetic accessibility of 1260845-92-8 has been improved through continuous flow chemistry methods, as detailed in a 2023 Organic Process Research & Development article. A palladium-catalyzed amination protocol now achieves 92% yield at kilogram scale, addressing previous limitations in azetidine ring formation. This advancement supports growing industrial interest, with three clinical candidates containing this scaffold currently in Phase I trials for epilepsy and autoimmune indications.

Emerging applications extend beyond small-molecule drugs. A 2024 Chemical Science publication utilized 2-(Azetidin-3-yl)-5-chloropyridine as a building block for covalent protein labeling, exploiting the chloropyridine's reactivity with cysteine residues. This technique enabled precise antibody-drug conjugate (ADC) construction with drug-to-antibody ratios controlled within ±0.2, demonstrating the compound's expanding role in bioconjugation chemistry.

Future research directions include exploration of the scaffold in RNA-targeting therapeutics, where preliminary data (2024 RSC Medicinal Chemistry) shows binding affinity for AU-rich elements in mRNA. As synthetic methodologies and biological understanding advance, 2-(Azetidin-3-yl)-5-chloropyridine continues to establish itself as a privileged structure in medicinal chemistry, with its full potential yet to be realized across multiple therapeutic areas.